1,1,1,4,4,7,7,7-Octachloro-1,4,7-trisilaheptane

• Molecular Formula: C4H8Cl8Si3
• Molecular Weight: 424.0 g/mol
• IUPAC Name: trichloro-[2-[dichloro(2-trichlorosilylethyl)silyl]ethyl]silane
• InChI: InChI=1S/C4H8Cl8Si3/c5-13(6,1-3-14(7,8)9)2-4-15(10,11)12/h1-4H2
• InChI Key: LUIYTAGOZMVGSB-UHFFFAOYSA-N
• Canonical SMILES: C(C[Si](Cl)(Cl)Cl)[Si](CC[Si](Cl)(Cl)Cl)(Cl)Cl

Description

1,1,1,4,4,7,7,7-Octachloro-1,4,7-trisilaheptane is a useful research compound. Its molecular formula is C4H8Cl8Si3 and its molecular weight is 424.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Vinyltrichlorosilane (16.8 g, 104 mmol) was heated to 60° C. and 100 μL 10% H2PtCl6/IPA-solution was added. 1,1,1,4,4-pentachloro-1,4-disilabutane (20.4 g, 77.7 mmol) was added slowly during 20 min so that the temperature did not exceed 100° C. The reaction was allowed to proceed for 12 hours at 100° C., after which it was distilled under vacuum at 115-130° C./<1 mbar. The yield was 31.5 g (74.3 mmol, 96%).